![molecular formula C13H19NO B1462081 (1-Cyclopropylethyl)[(2-methoxyphenyl)methyl]amine CAS No. 1019473-81-4](/img/structure/B1462081.png)
(1-Cyclopropylethyl)[(2-methoxyphenyl)methyl]amine
Overview
Description
(1-Cyclopropylethyl)[(2-methoxyphenyl)methyl]amine, also known as 1-cyclopropylethyl-2-methoxyphenylmethyl amine, is a chemical compound with a wide range of applications in scientific research. This compound has been used in a variety of applications, such as synthesis, drug design, and biochemical and physiological studies.
Scientific Research Applications
Pharmaceutical Research
This compound has potential applications in pharmaceutical research due to its structural similarity to compounds that exhibit biological activity. It could be used as a precursor in the synthesis of novel therapeutic agents, particularly in the development of drugs with antibacterial properties . The compound’s ability to form stable bonds with other molecules makes it a candidate for creating new formulations that target resistant strains of bacteria.
Chemical Synthesis
In synthetic chemistry, this amine could serve as a building block for complex molecules. Its unique structure allows for the introduction of the cyclopropyl group into larger molecules, which can significantly alter the chemical properties and reactivity of the synthesized compounds .
Material Science
The compound’s robust framework can be utilized in material science, especially in the creation of polymers with enhanced durability. By incorporating this amine into polymer chains, researchers can investigate the impact on the thermal and mechanical properties of the materials .
Biochemistry
Biochemists might explore the use of “(1-Cyclopropylethyl)[(2-methoxyphenyl)methyl]amine” in enzyme inhibition studies. The compound’s structure suggests that it could interact with active sites of certain enzymes, potentially leading to the development of new inhibitors that can regulate enzymatic activity in various biological processes .
Proteomics
In proteomics, this compound could be employed in the modification of peptides and proteins. Its amine group is a functional handle that can be used to attach markers or other molecules to proteins, aiding in the study of protein structure and function .
Analytical Chemistry
The compound may be used as a standard or reagent in analytical techniques. Its distinct chemical signature allows it to be a reference point in mass spectrometry or chromatography, helping to identify or quantify other compounds in complex mixtures .
Agricultural Chemistry
There’s potential for “(1-Cyclopropylethyl)[(2-methoxyphenyl)methyl]amine” to be used in the development of new agrochemicals. Its structure could be the basis for creating compounds that protect crops from pests or diseases, or that regulate plant growth and development .
Environmental Science
Lastly, this compound could have applications in environmental science, particularly in the study of organic pollutants. Its stability and reactivity make it a suitable candidate for tracing the degradation pathways of organic compounds in the environment .
properties
IUPAC Name |
1-cyclopropyl-N-[(2-methoxyphenyl)methyl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c1-10(11-7-8-11)14-9-12-5-3-4-6-13(12)15-2/h3-6,10-11,14H,7-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SADPQGBOSPTCKF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CC1)NCC2=CC=CC=C2OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Cyclopropylethyl)[(2-methoxyphenyl)methyl]amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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